tert-butyl ((2r,3R,4s,5S)-4-(hydroxymethyl)cuban-1-yl)carbamate

• IUPAC Name: tert-butyl N-[4-(hydroxymethyl)cuban-1-yl]carbamate
• InChI: InChI=1S/C14H19NO3/c1-12(2,3)18-11(17)15-14-8-5-9(14)7-10(14)6(8)13(5,7)4-16/h5-10,16H,4H2,1-3H3,(H,15,17)
• InChI Key: CEKTZXLLCHWUIY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC12C3C4C1C5C2C3C45CO
• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol

Description

Tert-butyl ((2R,3R,4S,5S)-4-(hydroxymethyl)cuban-1-yl)carbamate is a chemical compound that has gained significant attention in scientific research due to its potential applications in drug development.

Mechanism of Action

The mechanism of action of tert-butyl ((2R,3R,4S,5S)-4-(hydroxymethyl)cuban-1-yl)carbamate is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation. The compound has been shown to inhibit the activity of DNA topoisomerase II, an enzyme that is essential for DNA replication and cell division. It has also been found to inhibit the activity of cyclooxygenase-2, an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Tert-butyl ((2R,3R,4S,5S)-4-(hydroxymethyl)cuban-1-yl)carbamate has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been found to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. In addition, the compound has been shown to have antioxidant activity, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of tert-butyl ((2R,3R,4S,5S)-4-(hydroxymethyl)cuban-1-yl)carbamate is its broad spectrum of activity against various diseases. It has been shown to exhibit antitumor, anti-inflammatory, and antiviral activities, making it a promising candidate for drug development. However, one of the limitations of the compound is its relatively low solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for research on tert-butyl ((2R,3R,4S,5S)-4-(hydroxymethyl)cuban-1-yl)carbamate. One area of interest is the development of analogs with improved pharmacokinetic properties. Another area of research is the identification of the molecular targets of the compound, which may provide insights into its mechanism of action. In addition, further studies are needed to evaluate the safety and efficacy of the compound in animal models and human clinical trials.

Scientific Research Applications

Tert-butyl ((2R,3R,4S,5S)-4-(hydroxymethyl)cuban-1-yl)carbamate has been extensively studied for its potential applications in drug development. It has been found to exhibit antitumor, anti-inflammatory, and antiviral activities. The compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer. It has also been found to reduce inflammation in animal models of arthritis and inhibit the replication of the hepatitis C virus.